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Compound of Interest

Compound Name: CEFOTAXIME SODIUM

Cat. No.: B8730940

Technical Support Center: Cefotaxime Sodium
Stock Solutions

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
concentrated stock solutions of Cefotaxime Sodium. Our aim is to help you prevent
precipitation and ensure the stability and efficacy of your solutions.

Frequently Asked Questions (FAQs)

Q1: What is the maximum concentration of Cefotaxime Sodium that can be dissolved in
water?

Al: Cefotaxime Sodium is soluble in water up to 50 mg/mL.[1] For cell culture applications, it
is typically used at concentrations ranging from 50 to 250 mg/L.[1]

Q2: My Cefotaxime Sodium stock solution has turned yellow. Is it still usable?

A2: The appearance of a yellow to reddish-yellow color indicates the degradation of
Cefotaxime Sodium.[2] The intensity of the color is related to the extent of degradation, which
is influenced by factors such as temperature, storage time, and pH.[3] While a pale yellow color
might be acceptable for some applications, a significant color change suggests a loss of
potency and the solution should ideally be discarded and a fresh one prepared.
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Q3: What is the optimal pH for a stable Cefotaxime Sodium stock solution?

A3: Cefotaxime Sodium solutions exhibit maximum stability in the pH range of 4.5 to 6.5.[1][4]
The optimal pH range for stability has been more specifically identified as approximately 4.3 to
6.2.[5] Outside of this range, degradation is accelerated. At a pH below 4, the degradation is

catalyzed by hydrogen ions, while at a pH above 6.2, hydroxyl ions hasten decomposition.[4][5]

Q4: For how long and at what temperature can | store my Cefotaxime Sodium stock solution?

A4: The stability of Cefotaxime Sodium solutions is highly dependent on temperature. For
maximum stability, it is recommended to store stock solutions at 2-8°C (refrigerated) or -20°C
(frozen). At 5°C, a 100 mg/mL solution can be stable for up to 5 days.[2] At 25°C (room
temperature), stability is significantly reduced, with a 100 mg/mL solution being stable for up to
24 hours.[2] For long-term storage, aliquoting and freezing at -20°C is recommended, which
can maintain potency for several months.[6][7]

Troubleshooting Guide

Issue: Precipitation is observed in my concentrated Cefotaxime Sodium stock solution.

This section provides a systematic approach to troubleshooting precipitation in your
Cefotaxime Sodium stock solutions.

Logical Flow for Troubleshooting Precipitation
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Troubleshooting Precipitation of Cefotaxime Sodium

Precipitation Observed

Is Concentration > 50 mg/mL in Water?

Yes

Is pH outside 4.5 - 6.5 range?

Was the solution stored at Room Temperature for an extended period?

Incompatibility or Low Solubility in the chosen solvent Were other substances added to the solution?

Solution Should Be Stable

Potential incompatibility with other components.
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Workflow for Preparing Cefotaxime Sodium Stock Solution

Weigh Cefotaxime Sodium Powder

'

Dissolve in Sterile Water (< 50 mg/mL)

'

Sterile Filter (0.22 um)

'

Optional: Check and Adjust pH to 4.5 - 6.5

'

Aliquot into single-use volumes

i

Store at 2-8°C (short-term) or -20°C (long-term)
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Simplified Degradation Pathway of Cefotaxime Sodium

Cefotaxime Sodium
(Stable at pH 4.5-6.5)

B-lactam ring cleavage

(PH < 4 or > 6.5) De-esterification

Desacetylcefotaxime

Inactive Degradation Products (Reduced Activity)

actonization (pH < 4)

Desacetylcefotaxime Lactone
(Inactive)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preventing precipitation of Cefotaxime Sodium in
concentrated stock solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8730940#preventing-precipitation-of-cefotaxime-
sodium-in-concentrated-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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